Cas no 2092786-56-4 (1-(3-chloro-2-methoxyphenyl)cyclobutylmethanamine)

• Product Name: 1-(3-chloro-2-methoxyphenyl)cyclobutylmethanamine
• CAS No: 2092786-56-4
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 5941608
• PubChem ID: 131255085
• Update Time: 2025-06-08

1-(3-chloro-2-methoxyphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-methoxyphenyl)cyclobutylmethanamine
• EN300-1982937
• 2092786-56-4
• [1-(3-chloro-2-methoxyphenyl)cyclobutyl]methanamine

• Inchi： 1S/C12H16ClNO/c1-15-11-9(4-2-5-10(11)13)12(8-14)6-3-7-12/h2,4-5H,3,6-8,14H2,1H3
• InChI Key： FRSVDNPLLINVTP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)C1(CN)CCC1

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3-chloro-2-methoxyphenyl)cyclobutylmethanamine

Chemical Profile of 1-(3-chloro-2-methoxyphenyl)cyclobutylmethanamine (CAS No. 2092786-56-4)

1-(3-chloro-2-methoxyphenyl)cyclobutylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 2092786-56-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutyl moiety linked to an aromatic ring system, which is further functionalized with chloro and methoxy substituents. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1-(3-chloro-2-methoxyphenyl)cyclobutylmethanamine consists of a cyclobutyl ring connected to a phenyl group that carries both chloro and methoxy substituents. The presence of these electron-withdrawing and electron-donating groups, respectively, can significantly influence the electronic properties and reactivity of the molecule. This structural arrangement suggests potential applications in the synthesis of more complex pharmacophores, which are essential for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. The 1-(3-chloro-2-methoxyphenyl)cyclobutylmethanamine scaffold has shown promise in preliminary studies as a potential lead compound for inhibiting enzymes involved in inflammatory and metabolic disorders. The chloro substituent on the phenyl ring can enhance binding affinity to biological targets, while the methoxy group can modulate solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential to serve as a building block for more sophisticated drug candidates. Researchers have been exploring derivatives of 1-(3-chloro-2-methoxyphenyl)cyclobutylmethanamine to optimize their pharmacokinetic profiles and target specificity. For instance, modifications such as halogen exchange or introduction of additional functional groups have been investigated to enhance binding interactions with specific protein targets.

The cyclobutyl ring itself is a common feature in many bioactive molecules due to its rigid structure, which can facilitate optimal positioning within active sites. This rigidity can also contribute to improved metabolic stability, making 1-(3-chloro-2-methoxyphenyl)cyclobutylmethanamine and its derivatives attractive for drug development. Furthermore, the phenyl ring with chloro and methoxy substituents provides a rich scaffold for further chemical manipulation, allowing researchers to fine-tune the properties of their compounds.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 1-(3-chloro-2-methoxyphenyl)cyclobutylmethanamine. Molecular docking studies have been conducted to predict binding affinities and interactions with various biological targets. These studies have revealed that this compound exhibits promising binding properties with enzymes implicated in cancer metabolism and inflammation, suggesting its potential as an anti-cancer or anti-inflammatory agent.

In addition to its structural advantages, 1-(3-chloro-2-methoxyphenyl)cyclobutylmethanamine has shown interesting pharmacological effects in preclinical models. Initial studies have demonstrated its ability to modulate signaling pathways associated with cell proliferation and survival. These findings have prompted further investigation into its mechanisms of action, which could provide valuable insights into developing new therapeutic strategies.

The synthesis of 1-(3-chloro-2-methoxyphenyl)cyclobutylmethanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently. These synthetic methodologies are critical for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

As research in medicinal chemistry continues to evolve, compounds like 1-(3-chloro-2-methoxyphenyl)cyclobutylmethanamine are expected to play a significant role in the discovery of new treatments for various diseases. The combination of structural diversity and functional flexibility makes this molecule a valuable asset in the pharmaceutical industry's arsenal against complex disorders.

The future directions for studying 1-(3-chloro-2-methoxyphenyl)cyclobutylmethanamine include exploring its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Understanding these parameters is crucial for assessing the compound's suitability for further development into a clinical candidate. Additionally, Investigating its potential side effects and toxicological profile will be essential steps before moving into human trials.

In conclusion,1-(3-chloro-2-methoxyphenyl)cyclobutylmethanamine (CAS No. 2092786-56-4) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.